Cas no 2640956-72-3 (6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile)
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile
- F6708-8510
- AKOS040717310
- 2640956-72-3
- 6-(6-Phenyl-2-azaspiro[3.3]hept-2-yl)-2-pyridinecarbonitrile
-
- Inchi: 1S/C18H17N3/c19-11-16-7-4-8-17(20-16)21-12-18(13-21)9-15(10-18)14-5-2-1-3-6-14/h1-8,15H,9-10,12-13H2
- InChI Key: MSBLWOSVUJETIM-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(N2CC3(CC(C4=CC=CC=C4)C3)C2)=CC=C1
Computed Properties
- Exact Mass: 275.142247555g/mol
- Monoisotopic Mass: 275.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 39.9Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 487.1±45.0 °C(Predicted)
- pka: 3.14±0.19(Predicted)
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6708-8510-2μmol |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-5μmol |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-10μmol |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-20μmol |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-1mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-2mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-3mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-4mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-5mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6708-8510-10mg |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile |
2640956-72-3 | 10mg |
$118.5 | 2023-09-07 |
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile
Introduction to 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile (CAS No. 2640956-72-3)
6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile, with the CAS number 2640956-72-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of azaspiro compounds, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.
The core structure of 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile consists of a pyridine ring substituted with a phenyl-containing azaspiro[3.3]heptane moiety. The presence of the azaspiro ring system imparts significant conformational rigidity and unique electronic properties to the molecule, which can influence its binding affinity and selectivity towards various biological targets.
Recent studies have highlighted the potential of 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile in modulating specific protein-protein interactions (PPIs) that are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the interaction between Bcl-xL and Bak, two key proteins involved in apoptosis regulation. This finding suggests that 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile could be a promising lead compound for developing new therapeutic agents for cancer and other diseases characterized by dysregulated apoptosis.
In addition to its potential as an apoptosis modulator, 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile has also shown promising activity in preclinical models of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings indicate that 6-{6-phenyl-2-azaspiro[3.3]heptan-2-carbonitrile may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile has been optimized using modern synthetic methodologies to ensure high yields and purity. A notable synthetic route involves the coupling of a phenyl-substituted azaspiro[3.3]heptane intermediate with a pyridine nitrile derivative using palladium-catalyzed cross-coupling reactions. This approach not only simplifies the synthesis but also allows for easy modification of the phenyl substituent, enabling the exploration of structure–activity relationships (SAR) for further optimization.
To assess the pharmacokinetic properties of 6-{6-phenyl-2-azaspiro[3.3]heptan-2-y}pyridine--carbonitrile, extensive in vitro and in vivo studies have been conducted. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Notably, it demonstrates good oral bioavailability and low toxicity in animal models, which are crucial factors for its translational potential.
In conclusion, 6-{6--phenyl----azaspiro[-3.3]heptan------------------y}l}pyridine-y}l}pyridine-y}l}pyridine%y}l}pyridine%y}-carbonitrile (CAS No. 2640956-7-) represents a promising compound with diverse biological activities and favorable pharmacokinetic properties. Further research is warranted to explore its full therapeutic potential and to develop it into a viable drug candidate for various diseases.
2640956-72-3 (6-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)